Cas no 21900-50-5 (2-Chloro-5-methylbenzoyl chloride)

• Product Name: 2-Chloro-5-methylbenzoyl chloride
• CAS No: 21900-50-5
• MF: C₈H₆Cl₂O
• MW: 189.038640499115
• CID: 1015718
• PubChem ID: 15065187
• Update Time: 2025-04-20

2-Chloro-5-methylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-methylbenzoyl chloride
• 2-chloro-5-methyl-benzoyl chloride
• DTXSID70567751
• SCHEMBL1489033
• AKOS040802625
• DB-303154
• 21900-50-5
• DJBPCOCGEZHKMO-UHFFFAOYSA-N
• BENZOYL CHLORIDE, 2-CHLORO-5-METHYL-

• MDL： MFCD12025213
• Inchi： 1S/C8H6Cl2O/c1-5-2-3-7(9)6(4-5)8(10)11/h2-4H,1H3
• InChI Key： DJBPCOCGEZHKMO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=CC=1C(=O)Cl

Computed Properties

• Exact Mass: 187.97968
• Monoisotopic Mass: 187.9795702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives